Cas no 31626-19-4 (9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy-)

• Product Name: 9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy-
• CAS No: 31626-19-4
• MF: C₁₄H₈Br₂N₂O₄
• MW: 428.032321929932
• CID: 306747
• PubChem ID: 161719
• Update Time: 2025-04-19

9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy-
• 1,5-diamino-2,3-dibromo-4,8-dihydroxyanthracene-9,10-dione
• 1,5-Diaminodibromo-4,8-dihydroxyanthraquinone
• EINECS 250-735-8
• 1,5-diaminodibromo-4,8-dihydroxy-10-anthracenedione
• DTXSID501014893
• Dibromo-1,5-diamino-4,8-dihydroxyanthraquinone
• 31626-19-4

• Inchi： 1S/C14H8Br2N2O4/c15-9-10(16)14(22)8-7(11(9)18)13(21)6-4(19)2-1-3(17)5(6)12(8)20/h1-2,19,22H,17-18H2
• InChI Key： SPVORLXNUCZWOC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2C(C3C(=CC=C(C=3C(C=2C=1N)=O)O)N)=O)O)Br

Computed Properties

• Exact Mass: 425.88500
• Monoisotopic Mass: 425.88508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.64000
• LogP: 3.72500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones